Cas no 79128-73-7 (3-(trifluoroacetamido)thiophene-2-carboxylic acid)

3-(trifluoroacetamido)thiophene-2-carboxylic acid structure
79128-73-7 structure
Product Name:3-(trifluoroacetamido)thiophene-2-carboxylic acid
CAS No:79128-73-7
MF:C7H4F3NO3S
MW:239.1717710495
MDL:MFCD11649088
CID:5606398
PubChem ID:12717065
Update Time:2023-11-27

3-(trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-932175
    • DTXSID701189690
    • SCHEMBL3715444
    • 79128-73-7
    • 3-(trifluoroacetamido)thiophene-2-carboxylic acid
    • 3-[(2,2,2-Trifluoroacetyl)amino]-2-thiophenecarboxylic acid
    • 2-Thiophenecarboxylic acid, 3-[(2,2,2-trifluoroacetyl)amino]-
    • MDL: MFCD11649088
    • Inchi: 1S/C7H4F3NO3S/c8-7(9,10)6(14)11-3-1-2-15-4(3)5(12)13/h1-2H,(H,11,14)(H,12,13)
    • InChI Key: JBMZFPURTNABNM-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC=CC=1NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 238.98639865g/mol
  • Monoisotopic Mass: 238.98639865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 94.6Ų

Experimental Properties

  • Density: 1.697±0.06 g/cm3(Predicted)
  • Melting Point: 196-197 °C (decomp)
  • Boiling Point: 371.5±42.0 °C(Predicted)
  • pka: 3.22±0.10(Predicted)

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